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Executive Summary

7-Chloro-4-fluoro-1H-indole (CAS: 1000341-60-5) is a high-value pharmacophore used
primarily in the development of kinase inhibitors and serotonin receptor modulators. Unlike
commodity indoles, this specific isomer presents significant sourcing challenges due to the
electronic incompatibility of the 4-fluoro and 7-chloro substituents during standard cyclization
reactions (e.g., Fischer Indole Synthesis).

This guide provides a technical roadmap for sourcing this compound with "Research Grade"
integrity. It moves beyond simple catalog searching to address the critical risks of regioisomeric
impurities and supply chain volatility.[1]

Technical Profile & Identity

Before engaging suppliers, the chemical identity must be unequivocally established to prevent
the procurement of "near-miss" isomers (e.g., 4-chloro-7-fluoroindole).
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Parameter Specification Technical Note

The positions of Cl and F are
Chemical Name 7-Chloro-4-fluoro-1H-indole critical for SAR (Structure-
Activity Relationship).[2]

Caution:[1][3] Some vendors

may mislabel the 4-chloro-7-

CAS Number 1000341-60-5 _

fluoro isomer (CAS 126811-29-

8) due to indexing errors.
Molecular Formula CsHsCIFN MW: 169.58 g/mol

) ) Lower purity often indicates

Purity Requirement > 97.0% (HPLC) ) o

inseparable regioisomers.[1]

. _ _ Dark brown/black indicates

Appearance Off-white to light brown solid

oxidation (indole instability).[1]

Market Analysis: The Availability Paradox

The availability of 7-chloro-4-fluoro-1H-indole is constrained by its synthetic complexity.

Synthesis Challenges (The "Why" of Scarcity)

The introduction of fluorine at the C4 position is electronically disfavored in many standard
routes.[1]

» Fischer Indole Synthesis: Using 2-chloro-5-fluorophenylhydrazine often yields a mixture of
the 4-fluoro and 6-fluoro isomers, which are difficult to separate by standard flash
chromatography.

o Bartoli Indole Synthesis: Requires ortho-substituted nitrobenzenes.[1] The specific precursor
(2-nitro-3-chloro-6-fluorotoluene) is itself a rare building block, driving up the cost.

Supplier Landscape

Availability is tiered based on stock reliability and synthesis capability.[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.tsijournals.com/articles/scalable-approach-for-the-synthesis-of-5fluro6subtituted-indoles.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.reagentia.eu/p/1000341-60-5-7-chloro-4-fluoro-1h-indole-1-x-100-mg-r0000hi/
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.benchchem.com/product/b1648285/docs?utm_src=pdf-body#strategic-sourcing-and-validation-guide-7-chloro-4-fluoro-1h-indole
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1648285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Tier 1 (Global Aggregators): Companies like Sigma-Aldrich (MilliporeSigma) and Fisher
Scientific typically do not manufacture this in-house.[1] They act as re-sellers, often with lead
times of 2-4 weeks.

 Tier 2 (Building Block Specialists): This is your primary source.[1]

o Enamine: Likely holds the largest stock or "REAL" (readily accessible) inventory due to
their focus on halo-indoles.[1]

o Combi-Blocks: High probability of stock in San Diego, CA.[1][4] excellent for rapid US
delivery.

o Fluorochem (UK): Strong specialist in fluorinated heterocycles.[1]

o Tier 3 (Boutique/Custom): Used when Tier 2 is out of stock.[1] High cost, long lead time
(synthesis on demand).[1]

Procurement Strategy: A Self-Validating Protocol

Do not rely solely on the Certificate of Analysis (CoA) provided by the vendor.[1] The risk of
isomeric impurity is too high.[1] Follow this autonomous decision workflow.

Sourcing Decision Tree
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Figure 1: Strategic sourcing workflow emphasizing validation before bulk purchase.

Quality Control & Validation (The "Trust" Pillar)

© 2026 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b1648285/docs?utm_src=pdf-body-img#strategic-sourcing-and-validation-guide-7-chloro-4-fluoro-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1648285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

As a scientist, you must verify the regiochemistry. A simple proton NMR (1H-NMR) is often

insufficient for non-experts to distinguish the 4-fluoro from the 6-fluoro isomer without careful

coupling constant analysis.

The "Fingerprint" Check (19F-NMR)
Fluorine NMR is the most robust diagnostic tool here.[1]

e Protocol: Dissolve ~5mg in DMSO-d6.

o Expected Signal: A single fluorine peak.[1]

e Coupling Verification:

o 4-Fluoro: The fluorine atom is spatially close to the C3-H (indole proton).[1] Expect a

through-space coupling (NOE) or a specific J-coupling pattern.

o 13C-NMR: Look for the C-F coupling constants. The C4 carbon will appear as a doublet

with a large

(~240-250 Hz).[1] The C3 carbon will show a specific

coupling (~10-15 Hz) if the fluorine is at position 4.[1]
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Figure 2: Mandatory Quality Control workflow to ensure research-grade integrity.

Handling and Stability
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Indoles, particularly electron-deficient ones, are prone to oxidation.
» Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

» Light Sensitivity: Protect from light.[1] Halogenated indoles can undergo
photodehalogenation over time.[1]

o Solution Stability: Unstable in acidic solutions for prolonged periods; prepare analytical
samples immediately before use.[1]
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o Supplier Reliability (Tier 2 Validation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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